![molecular formula C26H26N4O2S B299886 2-{[4-benzyl-5-(4-methoxyphenyl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(1-phenylethyl)acetamide](/img/structure/B299886.png)
2-{[4-benzyl-5-(4-methoxyphenyl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(1-phenylethyl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-{[4-benzyl-5-(4-methoxyphenyl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(1-phenylethyl)acetamide is a chemical compound that has garnered attention in scientific research due to its potential therapeutic applications. In
Mechanism of Action
The mechanism of action of 2-{[4-benzyl-5-(4-methoxyphenyl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(1-phenylethyl)acetamide is not fully understood. However, it is believed to work by inhibiting enzymes involved in inflammation and tumor growth. It may also work by modulating neurotransmitter levels in the brain.
Biochemical and Physiological Effects:
Studies have shown that this compound has anti-inflammatory and anti-tumor effects. It has also been shown to have antimicrobial activity against certain bacteria and fungi. In addition, it has been studied for its potential neuroprotective effects.
Advantages and Limitations for Lab Experiments
The advantages of using 2-{[4-benzyl-5-(4-methoxyphenyl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(1-phenylethyl)acetamide in lab experiments include its potential therapeutic applications and its ability to inhibit enzymes involved in inflammation and tumor growth. However, the limitations include the need for further research to fully understand its mechanism of action and potential side effects.
Future Directions
There are several future directions for the study of 2-{[4-benzyl-5-(4-methoxyphenyl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(1-phenylethyl)acetamide. These include further studies on its potential therapeutic applications, its mechanism of action, and potential side effects. It may also be studied for its potential use in combination with other drugs for enhanced therapeutic effects.
Synthesis Methods
The synthesis of 2-{[4-benzyl-5-(4-methoxyphenyl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(1-phenylethyl)acetamide involves a multi-step process. The first step involves the reaction of 4-methoxybenzylamine with 4-benzyl-1,2,4-triazole-3-thiol to form 4-benzyl-5-(4-methoxyphenyl)-4H-1,2,4-triazol-3-thiol. The second step involves the reaction of the obtained product with 2-bromo-N-(1-phenylethyl)acetamide to form the final product.
Scientific Research Applications
2-{[4-benzyl-5-(4-methoxyphenyl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(1-phenylethyl)acetamide has shown potential therapeutic applications in scientific research. It has been studied for its anti-inflammatory, anti-tumor, and anti-microbial properties. It has also been studied for its potential use in the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease.
Properties
Molecular Formula |
C26H26N4O2S |
---|---|
Molecular Weight |
458.6 g/mol |
IUPAC Name |
2-[[4-benzyl-5-(4-methoxyphenyl)-1,2,4-triazol-3-yl]sulfanyl]-N-(1-phenylethyl)acetamide |
InChI |
InChI=1S/C26H26N4O2S/c1-19(21-11-7-4-8-12-21)27-24(31)18-33-26-29-28-25(22-13-15-23(32-2)16-14-22)30(26)17-20-9-5-3-6-10-20/h3-16,19H,17-18H2,1-2H3,(H,27,31) |
InChI Key |
PWYMJONOAWKULR-UHFFFAOYSA-N |
SMILES |
CC(C1=CC=CC=C1)NC(=O)CSC2=NN=C(N2CC3=CC=CC=C3)C4=CC=C(C=C4)OC |
Canonical SMILES |
CC(C1=CC=CC=C1)NC(=O)CSC2=NN=C(N2CC3=CC=CC=C3)C4=CC=C(C=C4)OC |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.